Tapentadol-d5 HCl
Description
PERMIT REQUIRED – PLEASE CONTACT US DIRECTLY
Scientific Research Applications
1. Dual Mechanism of Action
Tapentadol HCl is recognized for its unique dual mechanism: it acts as a μ-opioid receptor agonist and also inhibits norepinephrine reuptake. This dual action contributes to its effectiveness in various pain management scenarios, from acute to chronic pain conditions (Tzschentke et al., 2007).
2. Analgesic Efficacy in Postoperative Dental Pain
Research demonstrates tapentadol's effectiveness in managing postoperative dental pain, suggesting its potential as an alternative to traditional opioid medications. This efficacy is evident in its ability to provide significant pain relief, comparable to standard opioid treatments (Kleinert et al., 2008).
3. Comparison with Other Analgesics
Studies comparing tapentadol to other analgesics like tramadol indicate that tapentadol may offer advantages in terms of efficacy and tolerability, highlighting its potential as a preferred choice for pain management in various medical contexts (Guay, 2009).
4. Pharmacokinetics and Metabolism
The pharmacokinetics and metabolism of tapentadol have been extensively studied, showing its rapid absorption and excretion, primarily as conjugated metabolites. These studies provide valuable information for understanding the drug's behavior in the human body (Terlinden et al., 2007).
5. Efficacy in Chronic Pain Conditions
Research suggests tapentadol's effectiveness in treating chronic pain conditions like diabetic polyneuropathy, indicating its potential for broad applications in chronic pain management (Niesters et al., 2014).
6. Tolerability Profile
Studies indicate that tapentadol has a favorable tolerability profile, particularly concerning gastrointestinal side effects, compared to other opioids. This aspect could make it a more suitable option for patients sensitive to the gastrointestinal side effects of traditional opioids (Etropolski et al., 2011).
7. Application in Various Pain Models
Tapentadol's efficacy has been demonstrated in a variety of pain models, indicating its potential versatility in different pain management scenarios (Schiene et al., 2011).
properties
Product Name |
Tapentadol-d5 HCl |
|---|---|
Molecular Formula |
C14H18D5NO.HCl |
Molecular Weight |
262.83 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
